Cas no 62656-72-8 (3-Pentanone, 1,1,1,2-tetrafluoro-4-methyl-2-(trifluoromethyl)-)

3-Pentanone, 1,1,1,2-tetrafluoro-4-methyl-2-(trifluoromethyl)- structure
62656-72-8 structure
Product Name:3-Pentanone, 1,1,1,2-tetrafluoro-4-methyl-2-(trifluoromethyl)-
CAS No:62656-72-8
MF:C7H7F7O
MW:240.118706941605
CID:436334
PubChem ID:12735373
Update Time:2025-04-19

3-Pentanone, 1,1,1,2-tetrafluoro-4-methyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone, 1,1,1,2-tetrafluoro-4-methyl-2-(trifluoromethyl)-
    • 1,1,1,2-tetrafluoro-4-methyl-2-(trifluoromethyl)pentan-3-one
    • 62656-72-8
    • perfluoroisopropyl isopropyl ketone
    • 1,1,1,2-Tetrafluoro-4-methyl-2-trifluoromethyl-pentan-3-one
    • DTXSID00508475
    • NS00108811
    • Inchi: 1S/C7H7F7O/c1-3(2)4(15)5(8,6(9,10)11)7(12,13)14/h3H,1-2H3
    • InChI Key: ANKPHPVKEKGBFK-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C(F)(F)F)C(C(C)C)=O

Computed Properties

  • Exact Mass: 240.03851
  • Monoisotopic Mass: 240.03851198g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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